Cas no 88491-45-6 (2-(3-chloro-2-hydroxyphenyl)acetic acid)

• Product Name: 2-(3-chloro-2-hydroxyphenyl)acetic acid
• CAS No: 88491-45-6
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD18393214
• CID: 3370203
• PubChem ID: 21217056
• Update Time: 2025-05-19

2-(3-chloro-2-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• BENZENEACETIC ACID, 3-CHLORO-2-HYDROXY-
• 2-(3-chloro-2-hydroxyphenyl)acetic acid
• 88491-45-6
• SCHEMBL71912
• EN300-1984171

• MDL： MFCD18393214
• Inchi： 1S/C8H7ClO3/c9-6-3-1-2-5(8(6)12)4-7(10)11/h1-3,12H,4H2,(H,10,11)
• InChI Key： DTNFNUJOSOFRGI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)CC(=O)O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2(hydroxyphenyl)acetic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetic acids 2(hydroxyphenyl)acetic acids

Additional information on 2-(3-chloro-2-hydroxyphenyl)acetic acid

Comprehensive Analysis of 2-(3-Chloro-2-Hydroxyphenyl)Acetic Acid (CAS No. 88491-45-6): Properties, Applications, and Industry Insights

2-(3-Chloro-2-hydroxyphenyl)acetic acid (CAS No. 88491-45-6) is a chlorinated derivative of phenylacetic acid, featuring a hydroxyl group at the ortho-position relative to the acetic acid side chain. This aromatic carboxylic acid has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's molecular formula C8H7ClO3 and molecular weight 186.59 g/mol make it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for chlorinated phenolic compounds like 2-(3-chloro-2-hydroxyphenyl)acetic acid in drug discovery. Researchers are particularly interested in its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs), given its structural similarity to salicylic acid derivatives. The compound's dual functional groups (–OH and –COOH) enable diverse chemical modifications, making it valuable for creating targeted drug delivery systems – a hot topic in precision medicine discussions.

In agrochemical applications, this compound shows promise as a precursor for herbicide formulations. Its chlorine substituent enhances lipid solubility, improving plant cell membrane penetration – a property frequently searched in crop protection research forums. Environmental scientists are also investigating its biodegradation pathways, responding to public concerns about sustainable chemistry practices.

The synthesis of CAS 88491-45-6 typically involves chlorination of 2-hydroxyphenylacetic acid or hydrolysis of corresponding esters. Process chemists emphasize the importance of regioselective control during synthesis, as this affects the compound's purity – a critical parameter for pharmaceutical applications. Analytical methods like HPLC and NMR spectroscopy are essential for quality control, addressing industry demands for high-purity intermediates.

From a commercial perspective, 2-(3-chloro-2-hydroxyphenyl)acetic acid suppliers highlight its role in developing next-generation antimicrobial agents, coinciding with increased searches for antibiotic alternatives. The compound's chelating ability towards metal ions also finds applications in industrial water treatment formulations, particularly in regions with strict heavy metal removal regulations.

Storage and handling recommendations for this compound focus on moisture-sensitive conditions, with optimal preservation in amber glass containers under inert atmosphere. These protocols align with current laboratory safety trends frequently discussed in scientific communities. Thermal stability studies suggest decomposition above 200°C, making it suitable for low-temperature synthetic processes – a feature valued in green chemistry initiatives.

Emerging research explores the compound's potential in material science, particularly as a monomer for functional polymers. Its ability to form hydrogen-bonded networks interests researchers developing self-healing materials – a trending topic in advanced material forums. Patent analysis reveals growing IP activity around derivatives of CAS 88491-45-6, especially in bioconjugate chemistry applications.

Regulatory status varies by region, but most jurisdictions classify 2-(3-chloro-2-hydroxyphenyl)acetic acid as a standard laboratory chemical. Suppliers report increased inquiries from contract research organizations (CROs), reflecting the compound's importance in outsourced drug development – a rapidly expanding market segment. Analytical certificates typically specify >98% purity for research-grade material, with custom synthesis available for GMP-grade applications.

Future prospects for this compound appear promising, particularly in combinatorial chemistry and high-throughput screening platforms. Its structural features enable diverse molecular docking possibilities, making it valuable for virtual screening libraries – a technique gaining traction in AI-assisted drug discovery. As industries prioritize multi-functional intermediates, 88491-45-6 continues to attract research investment across multiple sectors.